Cas no 2937-61-3 (1,3,5-Benzenetrimethanol,2-hydroxy-)

1,3,5-Benzenetrimethanol,2-hydroxy- structure
2937-61-3 structure
Product Name:1,3,5-Benzenetrimethanol,2-hydroxy-
CAS No:2937-61-3
MF:C9H12O4
MW:184.189183235168
CID:271971
PubChem ID:76246
Update Time:2025-04-19

1,3,5-Benzenetrimethanol,2-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Benzenetrimethanol,2-hydroxy-
    • 2,4,6-TRIMETHYLOLPHENOL
    • 2,4,6-tris(hydroxymethyl)phenol
    • 2-Hydroxybenzene-1,3,5-trimethanol
    • AI3-26036
    • SCHEMBL216792
    • Q27259789
    • .alpha.,.alpha.',.alpha.''-Mesitylenetriol, 2-hydroxy-
    • (2-hydroxybenzene-1,3,5-triyl)trimethanol
    • EINECS 220-921-3
    • PHENOL, 2,4,6-TRIS(HYDROXYMETHYL)-
    • 2,4,6-Trimethylol phenol
    • DTXSID00183605
    • 4JW5B05026
    • 2, 4, 6-tris(hydroxymethyl)phenol
    • UNII-4JW5B05026
    • NS00021999
    • 2-hydroxy-1,3,5-benzenetrimethanol
    • .ALPHA.1,.ALPHA.3,.ALPHA.5-MESITYLENETRIOL, 2-HYDROXY-
    • AKOS006275856
    • 1,3,5-Benzenetrimethanol, 2-hydroxy-
    • 2,4,6-trihydroxymethylphenol
    • 2937-61-3
    • InChI=1/C9H12O4/c10-3-6-1-7(4-11)9(13)8(2-6)5-12/h1-2,10-13H,3-5H
    • TRIS(HYDROXYMETHYL)PHENOL
    • Inchi: 1S/C9H12O4/c10-3-6-1-7(4-11)9(13)8(2-6)5-12/h1-2,10-13H,3-5H2
    • InChI Key: LSYXXLMBRSSBGS-UHFFFAOYSA-N
    • SMILES: OC1C(CO)=CC(CO)=CC=1CO

Computed Properties

  • Exact Mass: 184.07356
  • Monoisotopic Mass: 184.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80.9A^2
  • XLogP3: -0.5

Experimental Properties

  • Density: 1.424
  • Boiling Point: 416.7°Cat760mmHg
  • Flash Point: 213°C
  • Refractive Index: 1.655
  • PSA: 80.92

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